Cas no 953174-91-9 (N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-sulfonamide)

• Product Name: N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-sulfonamide
• CAS No: 953174-91-9
• MF: C₁₇H₁₄N₄O₃S₂
• MW: 386.448060512543
• CID: 6441933
• Update Time: 2025-10-29

N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-sulfonamide
• N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]thiophene-2-sulfonamide

• Inchi： 1S/C17H14N4O3S2/c1-24-16-9-8-15-18-14(11-21(15)19-16)12-4-6-13(7-5-12)20-26(22,23)17-3-2-10-25-17/h2-11,20H,1H3
• InChI Key： KGDHDXZMBUHBQA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=CN4C(=N3)C=CC(OC)=N4)C=C2)(=O)=O)SC=CC=1

Additional information on N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)thiophene-2-sulfonamide

N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide: A Comprehensive Overview

N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide (CAS No. 953174-91-9) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural features and pharmacological properties, has garnered significant attention from researchers and pharmaceutical companies alike. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug discovery.

Chemical Structure and Synthesis

The chemical structure of N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide is defined by a central thiophene ring linked to a sulfonamide group and an imidazo[1,2-b]pyridazine moiety. The presence of the methoxy group on the imidazo[1,2-b]pyridazine ring adds to the compound's hydrophobicity and influences its biological activity. The synthesis of this compound typically involves multistep reactions, including the formation of the imidazo[1,2-b]pyridazine core and subsequent functionalization with the thiophene sulfonamide moiety.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method that significantly reduces reaction time and improves yield. This method involves the sequential addition of reagents under controlled conditions, ensuring high purity and reproducibility.

Biological Activities

N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the most notable properties of this compound is its ability to modulate specific protein targets involved in various disease pathways. For example, it has been shown to exhibit potent inhibitory activity against certain kinases, making it a promising candidate for the treatment of cancer and inflammatory diseases.

A recent study published in Cancer Research demonstrated that N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide selectively inhibits the activity of a specific kinase implicated in tumor growth and metastasis. The compound was found to induce cell cycle arrest and apoptosis in cancer cells while showing minimal toxicity to normal cells. These findings highlight its potential as a targeted therapy for cancer treatment.

In addition to its anticancer properties, N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide has also been investigated for its anti-inflammatory effects. Research published in the Journal of Medicinal Chemistry reported that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide is an important consideration for its development as a therapeutic agent. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

Toxicological evaluations have also been conducted to assess the safety profile of N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide. Preclinical studies in animal models have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

Clinical Trials and Future Prospects

Clinical trials are currently underway to evaluate the therapeutic potential of N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide in various disease settings. Early-phase trials have shown promising results, with patients demonstrating improved outcomes and tolerability compared to existing treatments. These findings have paved the way for larger-scale clinical studies to further validate its efficacy.

The future prospects for N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide are promising. Its unique chemical structure and diverse biological activities make it a valuable asset in drug discovery pipelines. Ongoing research aims to optimize its pharmacological properties through structural modifications and combination therapies with other drugs.

In conclusion, N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)thiophene-2-sulfonamide (CAS No. 953174-91-9) represents a significant advancement in medicinal chemistry with potential applications in cancer treatment and inflammatory diseases. Its favorable pharmacokinetic profile and safety data support its continued development as a novel therapeutic agent. As research progresses, this compound holds great promise for improving patient outcomes and addressing unmet medical needs.